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Compound of Interest

Compound Name: Ertugliflozin-d5

Cat. No.: B12387321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential guidelines for the proper storage,

handling, and stability of Ertugliflozin-d5. Adherence to these protocols is critical for ensuring

the compound's integrity, maintaining experimental accuracy, and guaranteeing laboratory

safety. Ertugliflozin-d5 is the deuterium-labeled version of Ertugliflozin, a potent and selective

inhibitor of the sodium-dependent glucose cotransporter 2 (SGLT2).[1] As a stable isotope-

labeled compound, it is primarily utilized as an internal standard in pharmacokinetic and

metabolic studies during drug development.[1]

Storage Guidelines
Proper storage is crucial to maintain the chemical stability and purity of Ertugliflozin-d5. The

compound is typically supplied as a crystalline solid.[2] While specific conditions may be

provided on the Certificate of Analysis, general guidelines are summarized below.

Table 1: Recommended Storage Conditions
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Parameter Recommendation Source

Temperature -20°C for long-term storage. [2]

Room temperature is

acceptable for shipping in the

continental US.

[1]

Container

Keep in a tightly closed,

properly labeled container.[3]

[4][5][6]

[3][4][5][6]

Atmosphere

Store in accordance with

particular national regulations.

[3][6][7]

[3][6][7]

Light Store away from direct light. [8]

Moisture

Store away from moisture.[8]

The cocrystal form may

partially dissociate when

exposed to high humidity for

extended periods.[9]

[8][9]

Incompatibilities
Do not store with strong

oxidizing agents.[5][7]
[5][7]

Handling and Personal Protective Equipment (PPE)
Safe handling practices are essential to minimize exposure risk and prevent contamination.

Ertugliflozin is classified as a hazardous substance that can cause serious eye damage and

may cause damage to organs through prolonged or repeated exposure.[5]

Engineering Controls
Ventilation: Use only with adequate ventilation, such as in a chemical fume hood, especially

when handling the solid form to avoid dust and aerosol formation.[6][10][11]

Safety Stations: Ensure eye flushing systems and safety showers are readily accessible near

the workspace.[3][6]
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Personal Protective Equipment (PPE)
A summary of required PPE is provided in the table below.

Table 2: Personal Protective Equipment (PPE) Requirements

Area of Protection Required Equipment Rationale & Source

Eye/Face

Safety glasses with side

shields or goggles. A

faceshield may be required if

there is a potential for direct

contact with dusts.[10]

Causes serious eye damage.

[5][11][12] Wear eye and face

protection.[5]

Skin/Body

Laboratory coat. Chemical-

resistant gloves (e.g., nitrile).

Additional garments like

sleevelets or disposable suits

should be used based on the

task to avoid skin exposure.

[10]

Causes skin irritation and may

cause an allergic skin reaction.

[11] Avoid prolonged or

repeated contact with skin.[3]

[4][10]

Respiratory

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

Do not breathe dust.[5][10][13]

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[11]

Safe Handling Practices
Dust and Static: Minimize dust generation and accumulation.[3][4][6][7][10] Ertugliflozin may

form an explosive dust-air mixture.[5][6][7] Provide adequate precautions against static

discharge, such as electrical grounding and bonding.[4][6][10][13]

Hygiene: Do not eat, drink, or smoke when using this product.[3][7][11][13] Wash hands

thoroughly after handling.[11][12]

Spills: Take care to prevent spills and minimize release to the environment.[3][4][6][7][10] In

case of a spill, sweep or vacuum up the material and collect it in a suitable container for
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disposal. Avoid dispersal of dust into the air.[10][13]
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Preparation & Engineering Controls

Don Personal Protective Equipment (PPE)

Compound Handling

Post-Handling

Confirm Adequate Ventilation
(Fume Hood)

Ensure Access to
Eyewash & Safety Shower

Ground Equipment
(Prevent Static)

Eye Protection
(Goggles/Faceshield)

Gloves & Lab Coat

Respirator
(If needed)

Handle Compound
(Minimize Dust)

Weigh Material

Prepare Solution

Clean Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

End

Start
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Spill Occurs

Evacuate Personnel
to Safe Area

Ensure Area is
Well-Ventilated

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use absorbent material)

Collect Spillage
(Vacuum or Sweep)

Place in Labeled Container
for Disposal

Decontaminate Surface
and Equipment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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